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Compound of Interest

Compound Name: Streptomycin (sulfate)

Cat. No.: B15967514

Get Quote

Introduction

Streptomycin, an aminoglycoside antibiotic derived from the bacterium Streptomyces griseus,

is a vital tool in research and drug development for preventing bacterial contamination.[1] Its

sulfate salt is a white, odorless, hygroscopic powder that is freely soluble in water.[1][2]

Streptomycin is particularly effective against most Gram-negative and some Gram-positive

bacteria.[1] Its mechanism of action involves binding to the 16S rRNA of the bacterial 30S

ribosomal subunit, which interferes with the binding of formyl-methionyl-tRNA.[3][4] This action

leads to codon misreading, inhibition of protein synthesis, and ultimately, bacterial cell death.[3]

In laboratory settings, streptomycin sulfate is most commonly used as a component of antibiotic

cocktails, often combined with penicillin, to prevent bacterial contamination in eukaryotic cell

cultures.[3][5] It is also utilized as a selective agent in molecular biology applications for

bacteria that have been engineered to carry the aadA resistance gene.[3]

Quantitative Data Summary
For ease of reference, the key physical, chemical, and biological parameters for streptomycin

sulfate are summarized in the table below.
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Parameter Value References

Molecular Formula (C₂₁H₃₉N₇O₁₂)₂ · 3H₂SO₄ [6]

Molecular Weight 1457.40 g/mol [6]

Appearance White to off-white powder [1][7]

Solubility (Water) Freely soluble (≥ 100 mg/mL) [1][8]

Solubility (Other)

DMSO (~2 mg/mL),

Dimethylformamide (~13

mg/mL)

[9]

Storage (Powder) 2-8°C or -20°C, desiccated [6][10]

Storage (Stock Solution)
-20°C (Recommended); 2-8°C

(Short-term, up to 1 month)
[8][11]

Stability (Stock Solution) 3-12 months at -20°C [8][11]

Working Concentration
Cell Culture: 25-100 µg/mL

Gene Selection: 50-100 µg/mL
[3][5][12]

Experimental Protocol: Preparation of 50 mg/mL
Streptomycin Sulfate Stock Solution
This protocol describes the preparation of a 50 mg/mL stock solution, which can be used as a

1000X concentrate for a final working concentration of 50 µg/mL in culture media.

Materials

Streptomycin Sulfate powder (CAS No: 3810-74-0)

Sterile, deionized, distilled, or Milli-Q water

Sterile serological pipettes

Sterile 15 mL or 50 mL conical tube

Sterile 0.22 µm syringe filter
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Sterile syringe (size appropriate for the volume being filtered)

Sterile, nuclease-free microcentrifuge tubes or cryovials for aliquoting

Safety Precautions

Streptomycin sulfate is harmful if swallowed and may cause sensitization by inhalation and

skin contact. It is suspected of damaging fertility or the unborn child.

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling the powder and solutions.[13][14]

Handle the powder in a chemical fume hood or a well-ventilated area to avoid creating and

inhaling dust.[15][13]

Consult the Safety Data Sheet (SDS) for complete safety information before starting.[10][13]

[16]

Procedure

Calculate and Weigh: In a chemical fume hood, carefully weigh the desired amount of

streptomycin sulfate powder. To prepare 10 mL of a 50 mg/mL stock solution, weigh 500 mg

of the powder.

Dissolve: Aseptically transfer the powder into a sterile conical tube. Using a sterile

serological pipette, add approximately 8 mL of sterile water to the tube.

Mix: Cap the tube securely and mix by vortexing or inverting until the powder is completely

dissolved.[4]

Adjust Volume: Once fully dissolved, add sterile water to bring the final volume to 10 mL.[4]

Mix the solution again to ensure homogeneity.

Sterile Filtration: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter to the syringe tip.[17]

Dispense and Aliquot: Carefully dispense the sterilized solution through the filter into a new

sterile conical tube. To avoid repeated freeze-thaw cycles, which can degrade the antibiotic,
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aliquot the stock solution into smaller, single-use volumes (e.g., 500 µL) in sterile

microcentrifuge tubes or cryovials.[4][8]

Label and Store: Clearly label each aliquot with the name of the reagent ("Streptomycin

Sulfate"), the concentration (50 mg/mL), the date of preparation, and your initials.

Storage: Store the aliquots at -20°C. The stock solution is stable for at least 3 to 12 months

when stored properly.[8][11]

Workflow and Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the mechanism of action of streptomycin.
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Caption: Workflow for preparing sterile streptomycin sulfate stock solution.
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Caption: Mechanism of action of Streptomycin in bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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